4-Feruloylquinic acid

Antioxidant activity DPPH assay Phenolic acids
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H20O9
Molecular Weight 368.3 g/mol
Cat. No. B15592227
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Feruloylquinic acid
Molecular FormulaC17H20O9
Molecular Weight368.3 g/mol
Structural Identifiers
InChIInChI=1S/C17H20O9/c1-25-13-6-9(2-4-10(13)18)3-5-14(21)26-15-11(19)7-17(24,16(22)23)8-12(15)20/h2-6,11-12,15,18-20,24H,7-8H2,1H3,(H,22,23)/b5-3+/t11-,12-,15?,17?/m1/s1
InChIKeyVTMFDSJJVNQXLT-XQCMRRNBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





4-Feruloylquinic Acid: Identity and Selection Relevance


4-Feruloylquinic acid (4-FQA, 4-O-Feruloylquinic acid, CAS 2613-86-7) is a naturally occurring chlorogenic acid isomer belonging to the feruloylquinic acid subgroup of hydroxycinnamate esters [1]. It is formed by the esterification of ferulic acid with quinic acid at the 4-position and is found in plant sources including coffee beans, artichoke, and various herbal infusions [2]. As a minor but quantifiable component of the chlorogenic acid family, 4-FQA is distinguished from its positional isomers 3-O-feruloylquinic acid (3-FQA) and 5-O-feruloylquinic acid (5-FQA) by the specific esterification site on the quinic acid moiety, a structural feature that directly influences its analytical separation properties and pharmacokinetic behavior [3].

Reference Standard Isomer-verified 4-FQA for LC-MS/MS method development
Workflow Type Isomer-resolved chlorogenic acid profiling and quantification
Study Context Position-specific pharmacokinetic and antioxidant SAR research

Why 4-FQA Cannot Be Substituted


Generic substitution among chlorogenic acid isomers is scientifically invalid due to position-specific differences in chromatographic retention, human pharmacokinetic profiles, and biological activity. The three feruloylquinic acid positional isomers (3-FQA, 4-FQA, and 5-FQA) exhibit distinct HPLC retention times that permit their analytical resolution but preclude interchangeable use as calibration standards or reference materials [1]. Furthermore, despite identical molecular formulas, 4-FQA and 5-FQA demonstrate measurably different plasma pharmacokinetic parameters in human intervention studies, confirming that the position of the feruloyl ester bond on the quinic acid ring alters the compound's absorption and metabolic fate [2]. Substituting 4-FQA with the more abundant caffeoylquinic acids (e.g., 5-CQA) introduces additional confounding variables due to differing phenolic acid moieties (ferulic versus caffeic acid), which fundamentally alter redox potential and enzyme interaction profiles [3]. For researchers requiring authentic biomarker identification, isomer-specific bioactivity assessment, or accurate quantitative analysis, procurement of the precise positional isomer is mandatory.

Target
Potential Substitute
Risk
4-FQA
5-FQA
May alter human plasma exposure estimates; position-dependent PK divergence
4-FQA
5-CQA (chlorogenic acid)
Cmax and metabolite profile may not reflect feruloyl isomer behavior
4-FQA
Unresolved FQA isomer mixture
Standard HPLC co-elutes 4-FQA/5-FQA; misquantification without MS confirmation

4-FQA Comparator Evidence for Procurement


Human Plasma Pharmacokinetics: 4-FQA vs. 5-FQA

4-Feruloylquinic acid demonstrates measurable antioxidant activity that contributes to the overall phenolic profile of botanical extracts. While no published direct head-to-head comparison of isolated 4-FQA versus isolated 5-CQA exists, the DPPH radical scavenging activity observed in extracts containing feruloylquinic acid isomers is documented at 2.33 ± 0.21 μg/mL for Calafate berry extract, which contains identified feruloylquinic acid along with chlorogenic acid and neochlorogenic acid [1]. This compares favorably to 5-CQA, the predominant chlorogenic acid in coffee, which exhibits DPPH IC50 values typically ranging from 3.5-6.0 μg/mL in comparable assay systems [2]. The presence of the feruloyl moiety in 4-FQA confers distinct electron-donating capacity relative to the caffeoyl moiety in 5-CQA, a structural determinant of antioxidant potency that precludes direct substitution between these compound classes.

Human Plasma PK
Head-to-head
4-FQA: Cmax 0.029 µM, AUC 0.06 µM·min⁻¹
5-FQA: Cmax 0.032 µM, AUC 0.09 µM·min⁻¹
Supports isomer-specific systemic exposure differentiation
Healthy volunteers; coffee matrix; LC-MS/MS
Antioxidant activity DPPH assay Phenolic acids Comparative bioactivity

HPLC Co-Elution of 4-FQA and 5-FQA

Under standardized reversed-phase HPLC conditions on a Thermo Scientific Accucore RP-MS column with UV detection at 325 nm, 4-O-Feruloylquinic acid elutes at a retention time of 10.19 minutes, which is clearly resolved from its positional isomers 3-O-Feruloylquinic acid (8.87 minutes) and 5-O-Feruloylquinic acid (10.36 minutes) [1]. The 0.17-minute separation between 4-FQA and 5-FQA (ΔRT = 0.17 min) is analytically sufficient for peak discrimination and quantification when pure reference standards are employed, but requires careful chromatographic optimization to prevent co-elution under suboptimal conditions. In a separate LC-MS analysis of fermented coffee, 4-O-Feruloylquinic acid exhibited a retention time of 6.59 minutes with m/z 367.1060 [2].

HPLC Resolution
Cross-study
4-FQA co-elutes with 5-FQA on standard C18; Rs 1.5
Isomer-verified standard required for accurate HPLC quantification
RP-C18, UV 320–330 nm; MS needed for discrimination
Analytical chemistry HPLC method development Isomer separation Reference standards

Synthesis Yield and Accessibility of 4-FQA

In a human intervention study measuring plasma pharmacokinetic parameters following consumption of an instant green/roasted coffee blend, 4-Feruloylquinic acid exhibited distinct absorption characteristics compared to 5-Feruloylquinic acid [1]. At week 0, 4-FQA achieved a maximum plasma concentration (Cmax) of 0.029 ± 0.004 μM with a time to peak concentration (Tmax) of 0.9 ± 0.1 hours and an area under the concentration-time curve (AUC0-24h) of 0.06 ± 0.01 μM·min⁻¹. In comparison, 5-FQA under identical conditions yielded a Cmax of 0.032 ± 0.004 μM, Tmax of 0.9 ± 0.1 hours, and AUC0-24h of 0.09 ± 0.02 μM·min⁻¹ [1]. The 33% lower AUC0-24h value for 4-FQA (0.06 vs 0.09 μM·min⁻¹) indicates measurably reduced systemic exposure relative to the 5-positional isomer.

Synthetic Yield
Head-to-head
4-FQA 15% overall yield
3-FQA 33% · 5-FQA 45%
Lower synthetic accessibility; premium reference standard cost
Multi-step synthesis from D-quinic acid
Pharmacokinetics Bioavailability Human intervention study Metabolite profiling

Superoxide Radical Scavenging Potency Tier

Urinary metabolite analysis from the same human intervention study provides additional evidence of differential handling of feruloylquinic acid positional isomers. At week 0 (24-hour collection), urinary 4-FQA was below the detection limit (N.D.) compared to measurable levels of 5-FQA (0.002 ± 0.001 μmol/g) and 3-FQA (0.003 ± 0.003 μmol/g) [1]. At week 8 following sustained coffee consumption, 4-FQA remained barely detectable at 0.0004 ± 0.0004 μmol/g, while 5-FQA was measured at 0.0003 ± 0.0003 μmol/g and 3-FQA at 0.003 ± 0.002 μmol/g [1]. The substantially lower or undetectable urinary excretion of 4-FQA relative to 3-FQA (approximately 7.5-fold lower at week 8) suggests position-specific differences in either intestinal absorption efficiency or phase II metabolism.

Radical Scavenging Tier
Class-level
FQA subclass: 2× less active than CQAs; 4× less than diCQAs in superoxide assay
Context-dependent antioxidant potency; not for maximal scavenging studies
5-FQA data used; 4-FQA-specific IC₅₀ not reported
Urinary excretion Metabolism Biomarker Pharmacokinetics

Isomer-Specific Antioxidant Capacity Ranking

Comprehensive structural characterization of 4-O-Feruloylquinic acid isolated from Stemona japonica was achieved using UV, NMR, and ESI-MS techniques, providing definitive confirmation of its positional isomer identity [1]. The compound was purified to >95% purity via preparative HPLC and identified as 4-O-feruloylquinic acid (compound 2 in the isolation series), distinguished from 3-O-feruloylquinic acid (compound 1) by diagnostic NMR spectral features [1]. Additionally, the 1H NMR spectrum of 4-Feruloylquinic acid has been deposited in contaminant and natural product databases, with experimental conditions in D2O at 1000 MHz providing a reference spectral fingerprint [2].

Antioxidant Rank
Head-to-head
Rank: 3-FQA > 4-FQA ≈ 5-FQA (Pleioblastus amarus multi-assay)
4-FQA intermediate; select for position-specific SAR, not maximal potency
ABTS, DPPH, FRAP; RAW 264.7 NO inhibition context
Structural elucidation NMR spectroscopy Mass spectrometry Natural product chemistry

Differential Anti-H5N1 Activity: 4-FQA Lacks Activity While Methyl 4-Feruloylquinate Derivative Shows Moderate Inhibition

In vitro evaluation of chlorogenic acid derivatives isolated from Stemona japonica against avian influenza virus AIV (H5N1) revealed a striking structure-activity distinction [1]. The parent compound 4-O-feruloylquinic acid (compound 2) exhibited no detectable anti-H5N1 activity in the Neutral Red uptake assay. In contrast, the methyl ester derivative methyl 4-O-feruloylquinate (compound 5) exerted moderate inhibitory effects against H5N1, along with methyl 3-O-feruloylquinate (compound 3) and methyl 5-O-caffeoylquinate (compound 4) [1]. This differential activity profile demonstrates that the free carboxylic acid form of 4-FQA is inactive in this antiviral model, whereas methylation of the quinic acid carboxyl group confers activity.

Antiviral activity H5N1 influenza Structure-activity relationship Derivatization

4-FQA Research and Application Scenarios


Isomer-Specific Pharmacokinetics of CGAs

Procure 4-FQA as an authentic reference standard for developing and validating HPLC or LC-MS methods that require unambiguous identification of feruloylquinic acid positional isomers in complex botanical matrices. The documented retention time of 10.19 minutes on RP-MS columns (versus 8.87 min for 3-FQA and 10.36 min for 5-FQA) provides a verified benchmark for peak assignment [1]. This application is essential for laboratories conducting phytochemical profiling of coffee, artichoke, herbal infusions, or berry extracts, where 4-FQA content has been documented at levels ranging from 51 to 1,800 mg·kg⁻¹ in herbal infusions [2].

Analytical Method Development for Isomer-Resolved CGAs

Utilize 4-FQA in controlled human intervention trials investigating the impact of feruloyl ester position on hydroxycinnamate bioavailability. The documented plasma Cmax (0.029 ± 0.004 μM), Tmax (0.9 ± 0.1 h), and AUC0-24h (0.06 ± 0.01 μM·min⁻¹) parameters for 4-FQA [3] provide baseline comparator data for studies examining formulation strategies, food matrix effects, or inter-individual variation in polyphenol absorption. The distinct urinary excretion profile of 4-FQA (near-complete absence of intact compound) relative to 3-FQA and 5-FQA [4] makes it a valuable probe for studying position-specific intestinal metabolism and phase II conjugation.

SAR Studies on Feruloyl Ester Position

Employ 4-FQA as a structurally authenticated negative control in antiviral screening assays targeting influenza H5N1 or related viral models. The documented lack of anti-H5N1 activity for the parent 4-O-feruloylquinic acid, contrasted with the moderate activity of its methyl ester derivative (methyl 4-O-feruloylquinate), provides a validated structure-activity baseline [5]. This application is relevant for medicinal chemistry programs exploring chlorogenic acid derivatives as antiviral lead compounds and for natural product laboratories requiring characterized reference material for derivative synthesis.

Dietary Biomarker Validation and Nutritional Epidemiology

Acquire high-purity 4-FQA (>95% by HPLC) for the construction and validation of in-house spectral libraries used in metabolomics and natural product dereplication workflows. The compound's structure has been rigorously confirmed by UV, NMR, and ESI-MS [5], and its 1H NMR spectrum in D2O is publicly available as a reference [6]. This application serves analytical chemistry laboratories, core mass spectrometry facilities, and natural product databases requiring verified reference spectra for accurate compound identification in untargeted metabolomics studies.

Application
Selection Property
Validation Focus
Isomer-Specific Pharmacokinetics
Isomer-verified feruloylquinic acid probe
Plasma Cmax and AUC time-course differentiation vs 5-FQA/5-CQA
Analytical Method Development
Chromatographically resolved 4-FQA reference
LC-MS/MS isomer discrimination and co-elution mitigation
SAR on Feruloyl Ester Position
Equatorial 4-OH esterification context
Cellular uptake and pathway-response comparison vs 3-FQA/5-FQA
Dietary Biomarker Validation
Restricted food-occurrence pattern
Isomer-specific plasma/urine detection; short-term exposure modeling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

43 linked technical documents
Explore Hub


Quote Request

Request a Quote for 4-Feruloylquinic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.